7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H17BrN2O5/c1-3-27-14-6-4-5-12(16(14)24)18-22-19(25)13-8-10-7-11(21)9-15(26-2)17(10)28-20(13)23-18/h4-7,9,24H,3,8H2,1-2H3,(H,22,23,25)
• InChI Key: NBTVFZWDNKCAKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C2=NC3=C(CC4=C(O3)C(=CC(=C4)Br)OC)C(=O)N2
• Molecular Formula: C20H17BrN2O5
• Molecular Weight: 445.3 g/mol

Description

7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C20H17BrN2O5 and its molecular weight is 445.269. The purity is usually 95%.
BenchChem offers high-quality 7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

Research indicates that pyrimidine derivatives exhibit antiviral activities. For example, 2,4-diamino-6-hydroxypyrimidines substituted at position 5 have shown inhibitory activity against DNA viruses and retroviruses, suggesting potential applications in antiviral therapy (Hocková et al., 2003).

Anti-inflammatory Agents

Compounds with a pyrimidine backbone have been synthesized and screened for anti-inflammatory activity, demonstrating significant effects in vivo. This suggests their potential for development into anti-inflammatory drugs (Chaydhary et al., 2015).

Anticancer Evaluation

Certain fused coumarino-pyrimidine derivatives have been prepared and evaluated for their cytotoxicity against cancer cell lines, indicating their potential in anticancer drug development (Sherif & Yossef, 2013).

Analgesic and Anti-pyretic Activities

Novel pyrimidine derivatives of the coumarin moiety have been synthesized and tested for analgesic and anti-pyretic activities, showing significant effects. This research highlights their potential as pain and fever management agents (Keri et al., 2010).

Antimicrobial Activities

Several studies have synthesized and tested chromene molecules and their derivatives for antimicrobial activity, finding promising antibacterial and antifungal properties. This suggests their applicability in combating microbial infections (Okasha et al., 2016).

Synthesis Methodologies

Research into the synthesis of chromeno-pyrimidine diones and their derivatives has expanded the toolkit available for creating complex organic molecules, potentially useful in various pharmaceutical applications (Osyanin et al., 2014).